Cas no 61072-57-9 (7-tert-butyl-benzofuran-2,3-dione)

7-tert-butyl-benzofuran-2,3-dione structure
61072-57-9 structure
Product Name:7-tert-butyl-benzofuran-2,3-dione
CAS No:61072-57-9
MF:C12H12O3
MW:204.221883773804
CID:3035466
PubChem ID:12294251
Update Time:2025-04-21

7-tert-butyl-benzofuran-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 7-tert-butyl-benzofuran-2,3-dione
    • 7-(1,1-dimethylethyl)-2,3-benzofurandione;7-t-Butyl-2,3-dioxo-2,3-dihydrobenzofuran;
    • DTXSID501272784
    • NRSCFTBZXMVTTN-UHFFFAOYSA-N
    • SCHEMBL9827158
    • 7-(1,1-dimethylethyl)-2,3-benzofurandione
    • 61072-57-9
    • Inchi: 1S/C12H12O3/c1-12(2,3)8-6-4-5-7-9(13)11(14)15-10(7)8/h4-6H,1-3H3
    • InChI Key: NRSCFTBZXMVTTN-UHFFFAOYSA-N
    • SMILES: O1C(C(C2=CC=CC(=C12)C(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 204.07900
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.08580
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